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Compound of Interest

Compound Name: Tedizolid Pyrophosphate Ester

CAS No.: 1239662-48-6

Cat. No.: B1145330

Get Quote

Executive Summary & Molecule Profile
Tedizolid Phosphate (TR-701) is the phosphate ester prodrug of the oxazolidinone antibiotic

Tedizolid (TR-700).[1][2] It is designed to improve water solubility and bioavailability relative to

the active parent molecule.

In process chemistry, the term "Tedizolid Pyrophosphate Ester" typically refers to a critical

impurity (dimer) or a specific diphosphate byproduct formed during the phosphorylation step.

Control of this species is the primary Critical Quality Attribute (CQA) in the manufacturing of the

drug substance.

Active Moiety: Tedizolid (TR-700)[1][2][3]

Prodrug (Target): Tedizolid Phosphate (TR-701)[1][2][3]

Critical Impurity: Tedizolid Pyrophosphate (Bis-tedizolid pyrophosphate or Tedizolid

diphosphate)
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This guide outlines the industrial synthesis of the parent oxazolidinone and the optimized

phosphorylation protocol required to maximize TR-701 yield while suppressing the

pyrophosphate pathway.

Retrosynthetic Analysis
The synthesis is bipartite, converging on the Suzuki-Miyaura coupling of two key fragments,

followed by a post-coupling phosphorylation.

Fragment A (The Pyridine-Tetrazole): 2-(2-methyl-2H-tetrazol-5-yl)-5-(4,4,5,5-tetramethyl-

1,3,2-dioxaborolan-2-yl)pyridine.[4]

Fragment B (The Phenyl-Oxazolidinone): (R)-3-(4-bromo-3-fluorophenyl)-5-

(hydroxymethyl)-2-oxazolidinone.[4][5]

Transformation C (Phosphorylation): Conversion of the C5-hydroxymethyl group to a

dihydrogen phosphate ester.

Synthesis Pathway Diagram (Graphviz)
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Caption: Convergent synthesis of Tedizolid Phosphate showing the critical bifurcation point

where the pyrophosphate impurity is generated.

Detailed Process Chemistry
Step 1: Synthesis of Tedizolid (TR-700)
The core scaffold is constructed via a palladium-catalyzed cross-coupling reaction.
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Reagents: Pd(dppf)Cl₂ (Catalyst), Potassium Carbonate (Base), 1,4-Dioxane/Water

(Solvent).

Mechanism: The boronate ester on the pyridine ring undergoes transmetallation with the

palladium-oxidative addition complex formed from the aryl bromide (Fragment B).

Process Note: High purity of Fragment B is essential. The (R)-enantiomer configuration at

the C5 position of the oxazolidinone ring must be preserved; racemization is generally not

observed under standard Suzuki conditions.

Step 2: Phosphorylation (The Critical Step)
This step converts the hydroxyl group of TR-700 into the phosphate ester. This is where the

"Pyrophosphate Ester" issue arises.

The Reagent Choice: While dibenzyl phosphoramidites can be used for lab-scale synthesis

(followed by hydrogenolysis), Phosphorus Oxychloride (POCl3) is the standard for process

scale-up due to cost and atom economy.

The Mechanism & Impurity Formation:

Activation: TR-700 reacts with POCl3 in the presence of a base (Triethylamine) to form the

Dichlorophosphate Intermediate (R-O-POCl₂).

Hydrolysis (Target Path): Water is added to hydrolyze the P-Cl bonds, yielding the target

Tedizolid Phosphate (R-O-PO(OH)₂).

Pyrophosphate Formation (Impurity Path): If the quenching is slow or if local concentration of

the intermediate is high, the Dichlorophosphate (R-O-POCl₂) can react with an already

hydrolyzed molecule (R-O-PO(OH)₂) or another intermediate.

Reaction:R-O-POCl₂ + R-O-PO(OH)₂ → R-O-P(O)(OH)-O-P(O)(OH)-O-R (Pyrophosphate

Dimer).

Step 3: Isolation and Salt Formation
The free acid form of Tedizolid Phosphate is unstable and poorly soluble. It is typically isolated

as a disodium or dipotassium salt, or purified as the free acid and then converted.
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Experimental Protocols
Protocol A: Synthesis of Tedizolid (TR-700)

Charge a reactor with Fragment B (1.0 eq), Fragment A (1.1 eq), and K₂CO₃ (2.5 eq).

Add 1,4-dioxane and water (4:1 ratio). Degas with Nitrogen for 30 mins.

Add Pd(dppf)Cl₂ (0.02 eq) under Nitrogen flow.

Heat to 85-90°C for 4-6 hours. Monitor by HPLC (Target: <0.5% Fragment B remaining).

Workup: Cool to RT. Filter through Celite to remove Pd black. Concentrate filtrate.[4]

Precipitate product by adding water.[6] Filter and wash with water/ethanol.[7][8]

Yield: ~85-90%.

Protocol B: Phosphorylation to Tedizolid Phosphate (TR-
701)
Critical Control Point: Temperature and Water Addition Rate.[8]

Dissolution: Suspend Tedizolid (TR-700) (10.0 g, 27.0 mmol) in dry THF (150 mL) and

Triethylamine (11.3 mL, 3.0 eq). Cool the mixture to -5°C to 0°C.

Addition: Add POCl₃ (3.0 mL, 1.2 eq) dropwise over 30 minutes. Maintain internal

temperature < 5°C.

Why: Exotherms promote side reactions (dimerization).

Reaction: Stir at 0°C for 1-2 hours. HPLC should show conversion of TR-700 to the

intermediate (R-O-POCl₂).

Quench (Critical): Add Water (50 mL) dropwise. Do not dump water in. Rapid addition can

cause localized heating and favor pyrophosphate formation.

Hydrolysis: Allow to warm to RT and stir for 2 hours to ensure complete hydrolysis of P-Cl

bonds.
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Isolation: Adjust pH to ~1-2 with HCl to precipitate the free acid form of Tedizolid Phosphate.

Filter the solid.[4][7][8]

Purification (Pyrophosphate Removal):

Dissolve crude solid in dilute NaOH (pH 8-9).

Filter to remove unreacted insolubles.

Slowly re-acidify with dilute HCl. The monomeric phosphate precipitates first; the

pyrophosphate impurities often remain in the mother liquor or precipitate last.

Alternative: Recrystallization from DMSO/Ethanol.

Quantitative Data & Impurity Profile
The following table summarizes the impact of reaction conditions on the Pyrophosphate

impurity level.
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Parameter
Condition A
(Standard)

Condition B
(Optimized)

Impact on
Pyrophosphate
(Impurity)

Reagent POCl₃ (1.5 eq) POCl₃ (1.1 - 1.2 eq)

Excess POCl₃

increases dimerization

risk.

Temperature 25°C -5°C to 0°C

Lower temp kinetically

favors mono-

phosphorylation.

Quenching Rapid Water Addn
Slow, Controlled

Water Addn

Slow hydrolysis

prevents

condensation of

intermediates.

Solvent DCM THF

THF solubilizes the

intermediate better,

preventing

aggregation.

Yield (TR-701) 75% 88-92%

Optimized route

minimizes loss to side

products.

Impurity Structure: Tedizolid Pyrophosphate Ester
Chemical Name: Bis((R)-3-(3-fluoro-4-(6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl)phenyl)-2-

oxooxazolidin-5-yl)methyl pyrophosphate.

Mechanism of Action (Impurity): It is pharmacologically inactive compared to the monomer

and reduces the specific activity of the drug batch.

Limit: NMT (Not More Than) 0.5% in final API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1145330/docs#technical-guide-tedizolid-phosphate-
synthesis-pyrophosphate-impurity-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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